molecular formula C6H10Cl2N2 B2903570 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride CAS No. 1172973-66-8; 1313410-14-8

3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride

Cat. No.: B2903570
CAS No.: 1172973-66-8; 1313410-14-8
M. Wt: 181.06
InChI Key: ORRXOKMLCURUCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride is a useful research compound. Its molecular formula is C6H10Cl2N2 and its molecular weight is 181.06. The purity is usually 95%.
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Properties

IUPAC Name

3-(chloromethyl)-1-ethylpyrazole;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H9ClN2.ClH/c1-2-9-4-3-6(5-7)8-9;/h3-4H,2,5H2,1H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ORRXOKMLCURUCL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=CC(=N1)CCl.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10Cl2N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

181.06 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

To (1-ethyl-1H-pyrazol-3-yl)methanol (4.41 g, 34.96 mmol) in DCM (30 mL) at 0° C. was cautiously added thionyl chloride (15.26 mL, 209.7 mmol). The cold bath was removed and the reaction mixture was stirred at ambient temperature for 3 hours. The mixture was concentrated under reduced pressure to give the crude product (5.78 g) which was used directly in the next step.
Quantity
4.41 g
Type
reactant
Reaction Step One
Quantity
15.26 mL
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Three

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